Cas no 170735-61-2 (Methyl 4-chloro-2-isocyanatobenzoate)

• Product Name: Methyl 4-chloro-2-isocyanatobenzoate
• CAS No: 170735-61-2
• MF: C₉H₆ClNO₃
• MW: 211.601841449738
• MDL: MFCD22557608
• CID: 5559117
• PubChem ID: 20208463
• Update Time: 2025-06-08

Methyl 4-chloro-2-isocyanatobenzoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9263946
• 170735-61-2
• EN300-8758454
• methyl 4-chloro-2-isocyanatobenzoate
• Methyl 4-chloro-2-isocyanatobenzoate

• MDL： MFCD22557608
• Inchi： 1S/C9H6ClNO3/c1-14-9(13)7-3-2-6(10)4-8(7)11-5-12/h2-4H,1H3
• InChI Key： HXASTVDYSMTRRR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OC)=C(C=1)N=C=O

Computed Properties

• Exact Mass: 211.0036207g/mol
• Monoisotopic Mass: 211.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.7Ų

Additional information on Methyl 4-chloro-2-isocyanatobenzoate

Recent Advances in the Application of Methyl 4-chloro-2-isocyanatobenzoate (CAS: 170735-61-2) in Chemical Biology and Pharmaceutical Research

Methyl 4-chloro-2-isocyanatobenzoate (CAS: 170735-61-2), a versatile chemical intermediate, has recently gained significant attention in chemical biology and pharmaceutical research due to its unique reactivity and potential applications in drug discovery. This compound, characterized by the presence of both an isocyanate group and an ester functionality, serves as a critical building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

One of the most notable applications of Methyl 4-chloro-2-isocyanatobenzoate is its role in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of potent inhibitors for protein kinases, which are often dysregulated in cancer. The isocyanate group of the compound was shown to react selectively with nucleophilic residues in the enzyme's active site, leading to the formation of stable covalent adducts that effectively inhibit kinase activity.

In addition to its applications in kinase inhibition, Methyl 4-chloro-2-isocyanatobenzoate has been employed in the design of proteolysis-targeting chimeras (PROTACs), a groundbreaking technology in targeted protein degradation. A recent preprint on bioRxiv highlighted its incorporation into PROTAC molecules that selectively degrade oncogenic proteins. The compound's ability to form covalent bonds with target proteins, combined with its ester moiety for further derivatization, makes it an ideal candidate for such applications.

From a synthetic chemistry perspective, researchers have developed novel methodologies for the efficient preparation and functionalization of Methyl 4-chloro-2-isocyanatobenzoate. A 2022 publication in Organic Letters described a palladium-catalyzed cross-coupling reaction that enables the introduction of diverse substituents at the 4-position of the benzoate ring, significantly expanding the structural diversity of compounds derived from this intermediate. This advancement has opened new avenues for structure-activity relationship studies in drug discovery programs.

The safety profile and handling considerations of Methyl 4-chloro-2-isocyanatobenzoate have also been subjects of recent investigation. As with many isocyanate-containing compounds, proper precautions must be taken during its use due to potential respiratory sensitization. A 2023 study in Chemical Research in Toxicology provided detailed insights into its reactivity with biological nucleophiles and recommended safety protocols for laboratory handling, which are particularly relevant given its increasing use in pharmaceutical research.

Looking forward, the unique chemical properties of Methyl 4-chloro-2-isocyanatobenzoate position it as a valuable tool in chemical biology and drug discovery. Its dual functionality allows for diverse chemical transformations, making it adaptable to various therapeutic approaches. As research continues to uncover new applications for this compound, particularly in the development of covalent drugs and targeted protein degraders, its importance in pharmaceutical chemistry is expected to grow significantly in the coming years.